Cas no 2228696-42-0 (1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol
• CAS No: 2228696-42-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6609991
• PubChem ID: 165609096
• Update Time: 2025-08-04

1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol
• 1-[1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
• 2228696-42-0
• EN300-1730192

• Inchi： 1S/C10H14N2O/c1-3-12-7-9(6-11-12)10(4-5-10)8(2)13/h3,6-8,13H,1,4-5H2,2H3
• InChI Key： BARFRAQOODXLGE-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=NN(C=C)C=2)CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Additional information on 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol

Introduction to 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol (CAS No. 2228696-42-0)

1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol, also known by its CAS number 2228696-42-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and has shown promising biological activities, particularly in the areas of anti-inflammatory and analgesic properties. The unique structural features of this compound make it a valuable candidate for further investigation and potential therapeutic applications.

The chemical structure of 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol consists of a cyclopropyl ring attached to an ethanone moiety, which is further substituted with a 1H-pyrazole ring. The presence of the ethenyl group adds to the complexity and reactivity of the molecule, potentially influencing its pharmacological properties. The cyclopropyl ring, known for its high strain energy, can enhance the compound's ability to interact with biological targets, making it an interesting subject for drug design and development.

Recent studies have highlighted the potential therapeutic applications of pyrazole derivatives in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that pyrazole derivatives, including compounds similar to 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol, exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol has also shown analgesic activity. A preclinical study conducted by researchers at the University of California, San Francisco, demonstrated that this compound effectively reduced pain responses in animal models of neuropathic pain. The mechanism behind this analgesic effect is believed to involve the modulation of nociceptive pathways, possibly through interactions with specific receptors or enzymes involved in pain signaling.

The safety profile of 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol is another critical aspect that has been evaluated in recent research. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic doses, making it a viable option for further clinical development. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

The synthesis of 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol has been optimized using modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and multistep synthesis protocols. These methods have improved the yield and purity of the final product, facilitating its large-scale production for research and potential commercial applications.

In conclusion, 1-(ethenyl-pyrazol-4-yl)cyclopropylethan-ol (CAS No. 2228696-42-0) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation into its therapeutic applications in inflammatory and pain-related disorders. As research continues to advance, this compound may pave the way for new treatment options that can improve patient outcomes and quality of life.